(2E)-3-(2-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15ClO3/c1-20-13-8-9-14(17(11-13)21-2)16(19)10-7-12-5-3-4-6-15(12)18/h3-11H,1-2H3/b10-7+
• InChI Key: MVTVRJYQEXYLJX-JXMROGBWSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C=CC2=CC=CC=C2Cl)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C(=O)/C=C/C2=CC=CC=C2Cl)OC
• Molecular Formula: C17H15ClO3
• Molecular Weight: 302.7 g/mol

Description

(2E)-3-(2-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one, also known as Curcumin, is a natural polyphenolic compound found in the roots of the turmeric plant. It has been extensively studied for its various biological and pharmacological properties. Curcumin has been shown to possess potent anti-inflammatory, antioxidant, anticancer, and neuroprotective activities.

Scientific Research Applications

Molecular Structure and Spectroscopic Characterization

Studies on similar compounds have utilized Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR), and X-ray diffraction to confirm their molecular structures. For instance, the molecular structure, FT-IR, NBO, HOMO and LUMO, MEP, and first-order hyperpolarizability of related compounds have been thoroughly analyzed, highlighting the importance of these methods in understanding the chemical and physical properties of chalcone derivatives (Mary et al., 2015). These studies often focus on the compound's ability to form stable crystals and its vibrational modes, which are essential for applications in materials science.

Nonlinear Optical (NLO) Properties

The NLO properties of chalcone derivatives, including their first hyperpolarizability, are of significant interest due to their potential applications in photonics and optoelectronics. The molecular structure and NLO properties are determined through various computational and experimental methods, indicating the compound's potential as an NLO material. The stability of these molecules, arising from hyper-conjugative interactions and charge delocalization, is analyzed using NBO analysis, with HOMO and LUMO analysis used to determine charge transfer within the molecule (Kumar et al., 2016).

Crystal and Molecular Structures

The crystal and molecular structures of symmetric vinamidinium salts, including related chalcone compounds, have been solved, showcasing the compound's NLO properties and the pseudo double bond character of the C-N bonds (Sridhar et al., 2002). Such studies provide a foundation for further exploration of these compounds in various applications, including material science and pharmaceuticals, by understanding their molecular interactions and stability.